Cas no 1803746-49-7 (4-Bromo-3-(3-oxopropyl)mandelic acid)

• Product Name: 4-Bromo-3-(3-oxopropyl)mandelic acid
• CAS No: 1803746-49-7
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 4942041
• Update Time: 2025-06-12

4-Bromo-3-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H11BrO4/c12-9-4-3-8(10(14)11(15)16)6-7(9)2-1-5-13/h3-6,10,14H,1-2H2,(H,15,16)
• InChI Key： KRGWFMPPSZSFPR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)O)C=C1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6

Additional information on 4-Bromo-3-(3-oxopropyl)mandelic acid

Recent Advances in the Study of 4-Bromo-3-(3-oxopropyl)mandelic acid (CAS: 1803746-49-7)

4-Bromo-3-(3-oxopropyl)mandelic acid (CAS: 1803746-49-7) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating key biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound's unique structural features, including the bromo-substituted mandelic acid moiety and the 3-oxopropyl side chain, make it a valuable building block for the development of novel pharmaceuticals. Recent research has explored its utility in the synthesis of inhibitors targeting enzymes such as proteases and kinases, which are critical in various disease pathways. Additionally, its role as a precursor in the synthesis of chiral compounds has been investigated, highlighting its importance in asymmetric synthesis.

One of the key advancements in the study of 4-Bromo-3-(3-oxopropyl)mandelic acid is its application in the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. The study reported a significant reduction in pro-inflammatory cytokines in animal models, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another area of interest is the compound's role in cancer research. Recent findings indicate that 4-Bromo-3-(3-oxopropyl)mandelic acid derivatives can modulate the activity of histone deacetylases (HDACs), enzymes involved in epigenetic regulation. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that these derivatives induce apoptosis in cancer cell lines by altering histone acetylation patterns. This discovery opens new avenues for the design of epigenetic therapies targeting various malignancies.

In terms of synthesis, recent efforts have focused on optimizing the production of 4-Bromo-3-(3-oxopropyl)mandelic acid to improve yield and purity. A 2023 paper in Organic Process Research & Development described a novel catalytic method using palladium-based catalysts, which significantly enhanced the efficiency of the bromination step. This advancement not only reduces production costs but also minimizes environmental impact, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of 4-Bromo-3-(3-oxopropyl)mandelic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for future drug discovery efforts.

In conclusion, 4-Bromo-3-(3-oxopropyl)mandelic acid (CAS: 1803746-49-7) represents a promising scaffold in chemical biology and medicinal chemistry. Its applications in anti-inflammatory and anticancer research, coupled with advancements in synthetic methodologies, underscore its potential as a key player in the development of next-generation therapeutics. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for realizing its full therapeutic potential.